Desethyl Chloroquine-d4
Desethyl Chloroquine-d4
Desethylchloroquine-d4 is intended for use as an internal standard for the quantification of desethylchloroquine by GC- or LC-MS. Desethylchloroquine is a major active metabolite of chloroquine. Desethylchloroquine is formed when chloroquine undergoes dealkylation, primarily by the cytochrome P450 (CYP) isoforms CYP2C8 and CYP3A4 and to a lesser extent by CYP2D6. It inhibits the growth of the P. falciparum strain LA136 in vitro (IC50 = 9.9 ng/ml).
Brand Name:
Vulcanchem
CAS No.:
1189971-72-9
VCID:
VC0027015
InChI:
InChI=1S/C16H22ClN3/c1-3-18-9-4-5-12(2)20-15-8-10-19-16-11-13(17)6-7-14(15)16/h6-8,10-12,18H,3-5,9H2,1-2H3,(H,19,20)/i4D2,9D2
SMILES:
CCNCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl
Molecular Formula:
C16H22ClN3
Molecular Weight:
295.84 g/mol
Desethyl Chloroquine-d4
CAS No.: 1189971-72-9
Cat. No.: VC0027015
Molecular Formula: C16H22ClN3
Molecular Weight: 295.84 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Desethylchloroquine-d4 is intended for use as an internal standard for the quantification of desethylchloroquine by GC- or LC-MS. Desethylchloroquine is a major active metabolite of chloroquine. Desethylchloroquine is formed when chloroquine undergoes dealkylation, primarily by the cytochrome P450 (CYP) isoforms CYP2C8 and CYP3A4 and to a lesser extent by CYP2D6. It inhibits the growth of the P. falciparum strain LA136 in vitro (IC50 = 9.9 ng/ml). |
|---|---|
| CAS No. | 1189971-72-9 |
| Molecular Formula | C16H22ClN3 |
| Molecular Weight | 295.84 g/mol |
| IUPAC Name | 4-N-(7-chloroquinolin-4-yl)-1,1,2,2-tetradeuterio-1-N-ethylpentane-1,4-diamine |
| Standard InChI | InChI=1S/C16H22ClN3/c1-3-18-9-4-5-12(2)20-15-8-10-19-16-11-13(17)6-7-14(15)16/h6-8,10-12,18H,3-5,9H2,1-2H3,(H,19,20)/i4D2,9D2 |
| Standard InChI Key | MCYUUUTUAAGOOT-AUHPCMSFSA-N |
| Isomeric SMILES | [2H]C([2H])(CC(C)NC1=C2C=CC(=CC2=NC=C1)Cl)C([2H])([2H])NCC |
| SMILES | CCNCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl |
| Canonical SMILES | CCNCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl |
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